Cas no 1261465-13-7 (3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol)

• Product Name: 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol
• CAS No: 1261465-13-7
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4923902
• Update Time: 2025-06-10

3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol

• Inchi： 1S/C13H9F4NO/c14-11-6-5-10(7-19)18-12(11)8-1-3-9(4-2-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： NROYFFXOSOYZLT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CO)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol

Introduction to 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261465-13-7)

3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol, also known by its CAS number 1261465-13-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated pyridine ring and a trifluoromethyl-substituted phenyl group, which contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol involves a series of well-defined chemical reactions, typically starting from readily available starting materials. The fluorine atom and the trifluoromethyl group are key functional groups that enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent studies have focused on optimizing the synthetic route to improve yield and purity, which are crucial for large-scale production and clinical trials.

In terms of its biological activity, 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol has shown promising results in various preclinical models. Research has demonstrated its potential as a potent inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been evaluated for its anti-inflammatory properties and its ability to modulate signaling pathways involved in cancer progression. These findings suggest that the compound could be a valuable lead for the development of novel therapeutic agents.

The pharmacokinetic profile of 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol has also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in biological systems, while the presence of the hydroxyl group at the C-6 position of the pyridine ring enhances its solubility and bioavailability. These properties are essential for ensuring that the compound reaches its target sites effectively and remains active for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol in human subjects. Preliminary results have been encouraging, with the compound demonstrating a favorable safety profile and significant therapeutic effects in treating certain conditions. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol has also been explored as a tool compound in academic research. Its unique chemical structure makes it an excellent candidate for studying enzyme inhibition mechanisms and receptor-ligand interactions. Researchers have used it to gain insights into the molecular basis of various diseases, contributing to the development of more effective treatments.

The environmental impact of 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol is another important consideration. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with its use. This is particularly relevant given the increasing focus on sustainable chemistry and green synthesis methods in the pharmaceutical industry.

In conclusion, 3-Fluoro-2-(4-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS No. 1261465-13-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.